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Introduction

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a widely used
colorimetric method to assess cell viability, proliferation, and cytotoxicity. The assay's principle
lies in the reduction of the yellow, water-soluble MTT tetrazolium salt to purple, water-insoluble
formazan crystals by mitochondrial dehydrogenases of metabolically active cells.[1][2][3] The
accurate quantification of viable cells is critically dependent on the complete solubilization of
these formazan crystals before spectrophotometric measurement.[4][5] Incomplete dissolution
can lead to significant variability and inaccurate results.[4] This document provides detailed
protocols for dissolving MTT formazan crystals using various common solvents and addresses
critical parameters for successful and reproducible results.

Principle of the MTT Assay

The conversion of MTT to formazan is catalyzed by NAD(P)H-dependent oxidoreductase
enzymes, primarily located in the mitochondria of living cells.[1] Therefore, the amount of
formazan produced is directly proportional to the number of viable, metabolically active cells.[3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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